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Compound of Interest

Compound Name: Xanthiazone

Cat. No.: B150639

Technical Guide: Xanthiazone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Xanthiazone is a chemical compound identified within the broader class of 1,4-benzothiazine
derivatives. While specific in-depth research on Xanthiazone itself is limited in publicly
available scientific literature, this guide provides its core chemical properties and explores the
general biological and pharmacological context of 1,4-benzothiazines, the chemical family to
which Xanthiazone belongs. This information can serve as a foundational resource for
researchers interested in the potential evaluation of this compound.

Chemical Properties of Xanthiazone

The fundamental chemical identifiers for Xanthiazone are summarized in the table below. This
data is essential for the accurate identification and handling of the compound in a research
setting.
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Property Value

CAS Number 212701-97-8
Molecular Formula C11H13NOsS
Molecular Weight 239.29 g/mol

7-(hydroxymethyl)-8,8-dimethyl-4H-1,4-
benzothiazine-3,5-dione

IUPAC Name

The Landscape of 1,4-Benzothiazine Derivatives:
Potential Biological Activities

Xanthiazone is a derivative of 1,4-benzothiazine. This class of heterocyclic compounds is a
significant scaffold in medicinal chemistry, with various derivatives exhibiting a wide array of
pharmacological activities.[1][2][3] Research into 1,4-benzothiazine derivatives has revealed
their potential as:

e Anticancer and Antitumor Agents: Certain derivatives have been shown to inhibit the
proliferation of cancer cells.[1][4]

o Antioxidant Agents: The scaffold is associated with compounds that can mitigate oxidative
stress.[1]

» Antimicrobial, Antibacterial, and Antifungal Agents: Various derivatives have demonstrated
efficacy against a range of microbial pathogens.[1]

e Anti-inflammatory and Analgesic Agents: The 1,4-benzothiazine core is found in molecules
with anti-inflammatory and pain-relieving properties.[1]

o Other Pharmacological Activities: The versatility of the 1,4-benzothiazine structure has led to
the discovery of derivatives with antidiabetic, antihypertensive, antiviral, and antimalarial
properties.[1]

Given that Xanthiazone shares this core structure, it is plausible that it may exhibit one or
more of these biological activities. However, without specific experimental data, this remains a
matter for future investigation.
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Experimental Protocols and Signaling Pathways

A comprehensive search of scientific databases did not yield any specific experimental
protocols, mechanistic studies, or defined signaling pathways for Xanthiazone. The biological
effects and the molecular mechanisms of this particular compound have not been elucidated in

the available literature.

General Synthetic Workflow for 1,4-Benzothiazine
Derivatives

To provide a practical context for researchers, the following diagram illustrates a generalized
synthetic workflow for 1,4-benzothiazine derivatives, which is a common theme in the chemical
literature for this class of compounds. This can serve as a starting point for the potential
synthesis of Xanthiazone and its analogs for further study.
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Caption: Generalized synthetic workflow for 1,4-benzothiazine derivatives.

Conclusion

Xanthiazone remains a largely uncharacterized compound within the pharmacologically
significant family of 1,4-benzothiazines. While its fundamental chemical properties are known,
its biological activities and mechanisms of action are yet to be explored. The diverse
therapeutic potential of the 1,4-benzothiazine scaffold suggests that Xanthiazone could be a
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candidate for future drug discovery and development efforts. Further research, beginning with
its synthesis and initial biological screening, is necessary to unlock its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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